2-(4-chloro-2-methylphenoxy)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C15H13ClFNO2/c1-10-7-11(16)5-6-14(10)20-9-15(19)18-13-4-2-3-12(17)8-13/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: OFHYYHQVHMQMBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C15H13ClFNO2
• Molecular Weight: 293.72 g/mol

Description

2-(4-chloro-2-methylphenoxy)-N-(3-fluorophenyl)acetamide, commonly known as CF3, is a chemical compound that has gained significant attention in scientific research in recent years. It is a potent and selective inhibitor of a particular protein, which makes it a valuable tool for studying the role of this protein in various biological processes.

Mechanism of Action

CF3 exerts its inhibitory effect on the target protein by binding to a specific site on the protein surface, thereby preventing its interaction with other proteins and substrates. This leads to a decrease in the activity of the protein and a subsequent decrease in cell proliferation and survival.
Biochemical and Physiological Effects:
CF3 has been shown to have a potent inhibitory effect on the target protein, leading to a decrease in cell proliferation and an increase in cell death. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential therapeutic agent for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of CF3 is its high potency and selectivity for the target protein, which makes it a valuable tool for studying the role of this protein in various biological processes. However, its high potency can also be a limitation, as it may lead to off-target effects and toxicity. Additionally, the synthesis of CF3 is complex and requires specialized equipment and expertise, which can make it challenging to produce in large quantities.

Future Directions

There are several future directions for research on CF3, including the development of more potent and selective inhibitors of the target protein, the identification of new therapeutic targets for cancer treatment, and the investigation of the potential use of CF3 in combination with other cancer therapies. Additionally, further studies are needed to determine the safety and efficacy of CF3 in preclinical and clinical trials, and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of CF3 involves several steps, including the reaction of 2-chloro-4-methylphenol with 3-fluoroaniline to form 2-(4-chloro-2-methylphenoxy)aniline. This intermediate is then reacted with acetic anhydride to yield 2-(4-chloro-2-methylphenoxy)acetanilide, which is further reacted with trifluoromethanesulfonic acid to form CF3.

Scientific Research Applications

CF3 has been extensively used in scientific research to study the role of its target protein in various biological processes. This protein is involved in the regulation of cell growth and differentiation, and its dysregulation has been implicated in the development of various diseases, including cancer. CF3 has been shown to inhibit the activity of this protein, leading to a decrease in cell proliferation and an increase in cell death. This makes it a valuable tool for studying the mechanisms underlying cancer development and identifying potential therapeutic targets.